Cas no 451468-54-5 (2-({3-benzyl-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(2-ethylphenyl)acetamide)

• Product Name: 2-({3-benzyl-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(2-ethylphenyl)acetamide
• CAS No: 451468-54-5
• MF: C₂₃H₂₁N₃O₂S₂
• MW: 435.561742544174
• CID: 6028252
• PubChem ID: 5143235
• Update Time: 2025-05-26

2-({3-benzyl-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(2-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({3-benzyl-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(2-ethylphenyl)acetamide
• Acetamide, 2-[[3,4-dihydro-4-oxo-3-(phenylmethyl)thieno[3,2-d]pyrimidin-2-yl]thio]-N-(2-ethylphenyl)-
• SR-01000563596
• 451468-54-5
• 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-ethylphenyl)acetamide
• AKOS002081591
• SR-01000563596-1
• 2-[(3-benzyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2-ethylphenyl)acetamide
• Oprea1_559040
• 2-(3-benzyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-(2-ethylphenyl)acetamide
• F0916-6619

• Inchi： 1S/C23H21N3O2S2/c1-2-17-10-6-7-11-18(17)24-20(27)15-30-23-25-19-12-13-29-21(19)22(28)26(23)14-16-8-4-3-5-9-16/h3-13H,2,14-15H2,1H3,(H,24,27)
• InChI Key： BOWWUPHGUXAOQX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1CC)(=O)CSC1N(CC2=CC=CC=C2)C(=O)C2SC=CC=2N=1

Computed Properties

• Exact Mass: 435.10751927g/mol
• Monoisotopic Mass: 435.10751927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 13.24±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-({3-benzyl-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(2-ethylphenyl)acetamide

2-({3-Benzyl-4-Oxo-3H,4H-Thieno[3,2-D]Pyrimidin-2-Yl}Sulfanyl)-N-(2-Ethylphenyl)Acetamide: A Comprehensive Overview

The compound with CAS No. 451468-54-5, known as 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-ethylphenyl)acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

Thieno[3,2-d]pyrimidine is a heterocyclic aromatic system that forms the core of this molecule. The presence of a benzyl group at the 3-position and an oxo group at the 4-position introduces steric and electronic effects that influence the compound's reactivity and bioavailability. The sulfanyl group attached to the thienopyrimidine ring further enhances its chemical versatility, enabling interactions with biological targets such as enzymes and receptors.

The N-(2-ethylphenyl)acetamide moiety adds another layer of complexity to this molecule. The ethyl group on the phenyl ring contributes to hydrophobicity, potentially improving membrane permeability. The acetamide group, on the other hand, introduces hydrogen bonding capabilities, which are crucial for molecular recognition in biological systems. This combination of functional groups makes the compound a versatile scaffold for drug design.

Recent advancements in computational chemistry have allowed researchers to model the molecular interactions of this compound with various biological targets. For instance, studies using molecular docking techniques have revealed potential binding modes with kinases and proteases, suggesting its role in inhibiting enzymatic activity. These findings align with experimental data showing antiproliferative effects against cancer cell lines.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the thienopyrimidine ring through cyclization reactions and subsequent functionalization to introduce the sulfanyl and acetamide groups. Optimization of reaction conditions has been critical in achieving high yields and maintaining stereochemical integrity.

In terms of pharmacokinetics, preliminary studies indicate that this compound exhibits moderate solubility and permeability, which are essential for oral bioavailability. However, further research is needed to assess its stability in vivo and potential for metabolic degradation.

Looking ahead, the development of analogs with enhanced potency and selectivity is a priority for researchers. By modifying substituents on the thienopyrimidine ring or altering the acetamide group, it may be possible to tailor the compound's properties for specific therapeutic applications.

In conclusion, CAS No. 451468-54-5 represents a promising lead compound in medicinal chemistry. Its unique structure, coupled with emerging research findings, positions it as a valuable tool in drug discovery efforts targeting complex biological systems.